Cas no 1805583-89-4 (3-Bromo-2,4-difluorobenzyl bromide)

• Product Name: 3-Bromo-2,4-difluorobenzyl bromide
• CAS No: 1805583-89-4
• CID: 4618549
• PubChem ID: 121591502
• Update Time: 2025-11-02

3-Bromo-2,4-difluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,4-difluorobenzyl bromide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 3-Bromo-2,4-difluorobenzyl bromide

Recent Advances in the Application of 3-Bromo-2,4-difluorobenzyl bromide (CAS: 1805583-89-4) in Chemical Biology and Pharmaceutical Research

3-Bromo-2,4-difluorobenzyl bromide (CAS: 1805583-89-4) is a halogenated benzyl bromide derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Its unique structural features, including the presence of bromine and fluorine atoms, make it a valuable building block for introducing specific functionalities into target molecules.

Recent studies have highlighted the role of 3-Bromo-2,4-difluorobenzyl bromide in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. BTK is a critical target in the treatment of B-cell malignancies and autoimmune diseases. Researchers have utilized this compound to introduce the 2,4-difluorobenzyl moiety into inhibitor scaffolds, which has been shown to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives synthesized using 3-Bromo-2,4-difluorobenzyl bromide exhibited improved pharmacokinetic properties and reduced off-target effects compared to earlier generations of BTK inhibitors.

In addition to its applications in kinase inhibitor development, 3-Bromo-2,4-difluorobenzyl bromide has been employed in the synthesis of positron emission tomography (PET) tracers. The fluorine atoms in its structure make it particularly useful for the incorporation of radiofluorine isotopes (e.g., 18F) for diagnostic imaging. A recent study in ACS Medicinal Chemistry Letters reported the successful use of this compound in the development of a novel PET tracer for imaging tumor-associated macrophages, showcasing its potential in cancer diagnostics and therapeutic monitoring.

The compound's reactivity has also been explored in click chemistry applications. Researchers have demonstrated that the benzyl bromide group can participate in nucleophilic substitution reactions with various thiols and amines, enabling efficient conjugation with biomolecules. This property has been leveraged in the development of antibody-drug conjugates (ADCs) and other targeted therapies. A 2024 publication in Bioconjugate Chemistry detailed the use of 3-Bromo-2,4-difluorobenzyl bromide as a linker in ADC synthesis, resulting in improved stability and therapeutic index.

From a safety and handling perspective, recent studies have provided updated guidelines for working with 3-Bromo-2,4-difluorobenzyl bromide. While it remains a valuable synthetic intermediate, its reactivity requires careful handling under inert atmospheres and at controlled temperatures. New stabilization techniques, including the use of specialized solvents and additives, have been developed to improve its shelf life and reduce decomposition during storage.

Looking forward, the unique properties of 3-Bromo-2,4-difluorobenzyl bromide continue to inspire innovative applications in drug discovery and chemical biology. Ongoing research is exploring its potential in covalent inhibitor design, where its reactive benzyl bromide group can form irreversible bonds with target proteins. Additionally, its use in the development of proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies represents an exciting frontier in pharmaceutical research.